Cas no 2171752-64-8 (1-amino(1-methyl-1H-imidazol-5-yl)methylcyclooctan-1-ol)

• Product Name: 1-amino(1-methyl-1H-imidazol-5-yl)methylcyclooctan-1-ol
• CAS No: 2171752-64-8
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 5966781
• PubChem ID: 165587759
• Update Time: 2025-06-11

1-amino(1-methyl-1H-imidazol-5-yl)methylcyclooctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino(1-methyl-1H-imidazol-5-yl)methylcyclooctan-1-ol
• 2171752-64-8
• EN300-1641468
• 1-[amino(1-methyl-1H-imidazol-5-yl)methyl]cyclooctan-1-ol

• Inchi： 1S/C13H23N3O/c1-16-10-15-9-11(16)12(14)13(17)7-5-3-2-4-6-8-13/h9-10,12,17H,2-8,14H2,1H3
• InChI Key： AAGZOZMHGBUOPW-UHFFFAOYSA-N
• SMILES： OC1(C(C2=CN=CN2C)N)CCCCCCC1

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.1Ų

Additional information on 1-amino(1-methyl-1H-imidazol-5-yl)methylcyclooctan-1-ol

Introduction to 1-amino(1-methyl-1H-imidazol-5-yl)methylcyclooctan-1-ol (CAS No. 2171752-64-8)

1-amino(1-methyl-1H-imidazol-5-yl)methylcyclooctan-1-ol (CAS No. 2171752-64-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The molecule consists of a cyclooctane ring functionalized with an amino-substituted imidazole moiety, which imparts distinct chemical and biological properties.

The cyclooctane ring is a key structural element that contributes to the compound's stability and solubility. The presence of the imidazole group, particularly the 1-methyl substitution, enhances the compound's interaction with biological targets, making it a valuable candidate for drug development. The amino functionality further adds to its versatility by enabling the formation of hydrogen bonds and other favorable interactions with proteins and enzymes.

Recent studies have highlighted the potential of 1-amino(1-methyl-1H-imidazol-5-yl)methylcyclooctan-1-ol in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit certain enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data from clinical trials indicate that this compound may have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic properties of 1-amino(1-methyl-1H-imidazol-5-yl)methylcyclooctan-1-ol have also been extensively studied. Its high bioavailability and favorable metabolic profile make it suitable for oral administration, which is a significant advantage in drug development. Furthermore, the compound has shown low toxicity in preclinical studies, indicating a wide therapeutic window and reduced risk of adverse effects.

In terms of synthetic methods, several efficient routes have been developed to produce 1-amino(1-methyl-1H-imidazol-5-yl)methylcyclooctan-1-ol. These methods typically involve multi-step reactions that include functional group manipulations and ring-forming processes. One notable approach involves the use of palladium-catalyzed coupling reactions to introduce the imidazole moiety onto the cyclooctane framework. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The potential applications of 1-amino(1-methyl-1H-imidazol-5-yl)methylcyclooctan-1-ol extend beyond its primary therapeutic uses. Researchers are exploring its utility as a tool compound in biochemical assays and as a lead structure for the development of novel drugs. Its unique chemical properties make it an attractive candidate for further modification and optimization to enhance its efficacy and selectivity.

In conclusion, 1-amino(1-methyl-1H-imidazol-5-yl)methylcyclooctan-1-ol (CAS No. 2171752-64-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with favorable pharmacological properties, position it as a valuable asset in the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its importance in the field.